
Compound of Interest

Compound Name: 4,6-Dimethylpyridine-2-carbonitrile

Cat. No.: B1338484

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,6-dimethylpyridine-2-carbonitrile, a key building block in medicinal chemistry and ma

Chemical Identity and Structure
The compound with the common name 4,6-dimethylpyridine-2-carbonitrile is systematically named 4,6-dimethylpyridine-2-carbonitrile according

The molecular structure consists of a pyridine ring substituted with two methyl groups at positions 4 and 6, and a nitrile group at position 2.

graph "4_6_Dimethylpyridine_2_carbonitrile_Structure" {

  layout=neato;

  node [shape=plaintext];

  edge [color="#202124"];

// Atom nodes

N1 [label="N", pos="0,1.0!", fontcolor="#FFFFFF", shape=circle, style=filled, fillcolor="#4285F4"];

C2 [label="C", pos="-0.87,-0.5!", fontcolor="#202124"];

C3 [label="C", pos="0,-1.0!", fontcolor="#202124"];

C4 [label="C", pos="0.87,-0.5!", fontcolor="#202124"];

C5 [label="C", pos="0.87,0.5!", fontcolor="#202124"];

C6 [label="C", pos="0,1.5!", fontcolor="#202124"]; // Attached to N

C7 [label="C", pos="-1.74,-1.0!", fontcolor="#202124"]; // Cyano C

N8 [label="N", pos="-2.61,-1.5!", fontcolor="#FFFFFF", shape=circle, style=filled, fillcolor="#4285F4"]; // Cy

C9 [label="C", pos="1.74,-1.0!", fontcolor="#202124"]; // Methyl C at pos 4

C10 [label="C", pos="1.74,1.0!", fontcolor="#202124"]; // Methyl C at pos 6

// Hydrogen nodes for clarity (optional, can be implied)

H3 [label="H", pos="0,-1.7!", fontcolor="#5F6368"];

H5 [label="H", pos="1.5,0.5!", fontcolor="#5F6368"];

H9_1 [label="H", pos="1.5,-1.7!", fontcolor="#5F6368"];

H9_2 [label="H", pos="2.4,-0.8!", fontcolor="#5F6368"];

H9_3 [label="H", pos="2.0,-1.5!", fontcolor="#5F6368"];

H10_1 [label="H", pos="1.5,1.7!", fontcolor="#5F6368"];

H10_2 [label="H", pos="2.4,0.8!", fontcolor="#5F6368"];

H10_3 [label="H", pos="2.0,1.5!", fontcolor="#5F6368"];
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// Bonds

N1 -- C6 [len=1.0];

C6 -- C5 [len=1.0];

C5 -- C4 [len=1.0];

C4 -- C3 [len=1.0];

C3 -- C2 [len=1.0];

C2 -- N1 [len=1.0];

C2 -- C7 [len=1.0];

C7 -- N8 [style=triple, len=1.0];

C4 -- C9 [len=1.0];

C6 -- C10 [len=1.0];

// Hydrogen Bonds

C3 -- H3 [len=0.7];

C5 -- H5 [len=0.7];

C9 -- H9_1 [len=0.7];

C9 -- H9_2 [len=0.7];

C9 -- H9_3 [len=0.7];

C10 -- H10_1 [len=0.7];

C10 -- H10_2 [len=0.7];

C10 -- H10_3 [len=0.7];

}

Caption: Synthesis of 4,6-dimethylpyridine-2-carbonitrile.

Procedure:

Preparation of the Reagent: In a three-necked round-bottomed flask equipped with a mechanical stirrer, a dro

Reaction with Dimethyl Sulfate: To this solution, add dimethyl sulfate dropwise while maintaining the temper

Cyanation: In a separate flask, prepare a solution of sodium cyanide in water. Cool this solution to 0°C in 
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Addition of the Intermediate: The aqueous solution of the 1-methoxy-4,6-dimethylpyridinium methyl sulfate is

Reaction Completion and Work-up: The reaction mixture is stirred at room temperature for several hours to en

Purification: The combined organic extracts are dried over anhydrous magnesium sulfate, filtered, and the so

Applications in Research and Drug Development

4,6-Dimethylpyridine-2-carbonitrile serves as a versatile intermediate in the synthesis of more complex hetero

Derivatives of cyanopyridines are being investigated for various therapeutic applications, including their pot

Kinase Inhibitors: The structural motif is present in molecules designed to inhibit protein kinases, which a

Antiviral Agents: Certain cyanopyridine derivatives have demonstrated activity against viruses such as HIV.

Enzyme Inhibitors: The nitrile group can act as a key interacting element in the active sites of various enz
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The presence of the two methyl groups and the nitrile functionality on the pyridine ring of 4,6-dimethylpyridi

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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